3-(3-Nitrophenyl)chromen-2-one
Description
3-(3-Nitrophenyl)chromen-2-one is a coumarin derivative characterized by a chromen-2-one (coumarin) core substituted with a 3-nitrophenyl group at the 3-position. The nitro group (-NO₂) at the meta position of the phenyl ring imparts strong electron-withdrawing effects, influencing the compound’s electronic properties, reactivity, and biological interactions. For instance, compounds like 3-nitro-2-oxo-2H-chromen-4-ylamino derivatives exhibit antimicrobial activity , and nitro-functionalized chalcones demonstrate hydrogen-bonding interactions in crystal structures .
Properties
IUPAC Name |
3-(3-nitrophenyl)chromen-2-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9NO4/c17-15-13(9-11-4-1-2-7-14(11)20-15)10-5-3-6-12(8-10)16(18)19/h1-9H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDUGOMBRXHHIBF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Electronic Features
The nitro group in 3-(3-Nitrophenyl)chromen-2-one distinguishes it from other coumarin derivatives. Key comparisons include:
Substitution Patterns
- 3-(4-Amino-2-methoxy-phenyl)-chromen-2-one: Features an electron-donating amino (-NH₂) and methoxy (-OCH₃) group, enhancing solubility and antioxidant activity due to increased electron density .
- 3-Nitro-α-phenylcinnamic acid : Shares the 3-nitrophenyl motif but replaces the coumarin core with an α,β-unsaturated carboxylic acid, altering conjugation and reactivity .
Electronic Effects
- Nitro groups reduce electron density in the aromatic system, increasing electrophilicity and influencing binding to biological targets (e.g., enzymes or DNA) .
- Amino and methoxy groups in 3-(4-Amino-2-methoxy-phenyl)-chromen-2-one enhance resonance stabilization, favoring radical scavenging in antioxidant assays .
Crystallographic and Spectroscopic Data
- 3-Nitrochalcones : Exhibit planar geometries with intramolecular C–H⋯O interactions, as shown in single-crystal X-ray studies .
- 3-(3-Nitrophenyl)acryloyl Derivatives: Display distinct FT-IR peaks at ~1650 cm⁻¹ (C=O stretch) and ~1520 cm⁻¹ (NO₂ asymmetric stretch), confirmed by DFT calculations .
- Nitro-Substituted Coumarins : ¹³C NMR signals for C=O and C=N groups appear at ~163 ppm and ~162 ppm, respectively, indicating strong conjugation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
